
Dilmapimod preclinical studies evidence

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dilmapimod

CAS No.: 444606-18-2

Cat. No.: S548282

Get Quote

Dilmapimod Technical Summary

Aspect Details

Drug Name Dilmapimod (SB-681323) [1]

Drug Type Small molecule [1] [2]

Mechanism of Action Potent, selective, reversible inhibitor of p38α MAPK (Mitogen-activated
protein kinase) [1] [3]

Primary Targets &
Downstream Effects

Inhibits p38 MAPK, reducing production of pro-inflammatory cytokines and
mediators (e.g., TNF-α, IL-1β, IL-6) and cellular infiltration to inflammation

sites [1] [3].

| Key Clinical Findings | • Neuropathic Pain: Significant reduction in average daily pain score vs. placebo

(0.80 points on NRS, p=0.0034) in nerve injury patients [3] [4]. • COPD: Modulated gene expression

(STAT1, MMP-9, CAV1, IL-1β) in blood/sputum, influencing inflammatory biomarkers CRP/fibrinogen [5]

[6]. • Inflammation: Reduced LPS-induced TNF-α production and pHSP-27 (p38 pathway biomarker) in

clinical studies [3]. | | Reported Status | Investigational; highest phase reported as "Discontinued Phase 3"

for Coronary Artery Disease [1] [2]. |
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Detailed Experimental Evidence & Protocols

The most robust evidence for dilmapimod comes from early clinical trials. Here are the methodologies from

key studies.

Neuropathic Pain Clinical Trial (Phase 2)

This study provides the clearest evidence of biological activity and efficacy in humans [3] [4].

Study Design: Multicenter, double-blind, placebo-controlled, two-period crossover trial.
Participants: 50 patients with chronic neuropathic pain due to nerve trauma, radiculopathy, or carpal

tunnel syndrome.
Intervention: Oral dilmapimod (7.5 mg or 15 mg per day) versus placebo, each administered for two

weeks with a 2-4 week washout period between treatments.
Primary Endpoint: Change in the average daily pain intensity score during the second week of

treatment, measured using an 11-point Numerical Rating Scale (NRS).
Key Efficacy Result: The 15 mg/day dose showed a statistically significant reduction in pain score

compared to placebo (mean difference: 0.80; 95% CI: 0.28, 1.33; p=0.0034) [3] [4].
Safety: The drug was reported to be well-tolerated with no clinically relevant safety findings.

COPD Biomarker & Gene Expression Study

This study detailed the effects of dilmapimod on inflammatory pathways using biomarker and gene

expression analysis [5] [6].

Study Design: Randomized, placebo-controlled clinical trial.

Participants: 17 COPD patients with post-bronchodilator FEV1 >50% and <80% predicted, and
serum CRP ≥ 1 mg/L.

Intervention: A single oral dose of dilmapimod 25 mg versus placebo.
Sampling: Blood and induced sputum samples collected at pre-dose and several time points post-

dose.
Methodologies:

Whole-Genome Microarray Analysis: RNA from whole blood was extracted, amplified, and
hybridized to Affymetrix Human Genome HG-U133plus2 GeneChips to assess global gene

expression changes [5].
Real-time PCR: Validated expression of specific inflammatory genes (e.g., CCL5, IL-1β, IL-6,

IL-8, MMP-9, TNF-α) in blood and sputum [5].
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Key Findings: Pathway analysis identified STAT1, MMP-9, CAV1, and IL-1β as key genes regulated

by dilmapimod that influence fibrinogen levels, while IL-1β was linked to CRP level changes [5] [6].

p38 MAPK Signaling and Dilmapimod's Action

The following diagram illustrates the core signaling pathway that dilmapimod inhibits, based on the

described mechanism of action.
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p38 MAPK pathway and dilmapimod's inhibitory mechanism of action.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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